Cas no 99749-54-9 (a-D-Mannose-1-phosphate sodium salt)

• Product Name: a-D-Mannose-1-phosphate sodium salt
• CAS No: 99749-54-9
• MF: C₆H₁₂NaO₉P
• MW: 282.117614746094
• CID: 855084
• PubChem ID: 92132445
• Update Time: 2025-11-03

a-D-Mannose-1-phosphate sodium salt Chemical and Physical Properties

Names and Identifiers

• ALPHA-D(+)MANNOSE 1-PHOSPHATE SODIUM SALT
• ALPHA-D-MANNOPYRANOSYL PHOSPHATE SODIUM SALT
• a-D-Mannose-1-phosphatesodiumsalt
• α-D(+)MANNOSE 1-PHOSPHATE SODIUM SALT
• sodium (2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl hydrogenphosphate
• W-204194
• a-D-Mannose-1-phosphate sodium salt
• 99749-54-9
• sodium;[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate
• YSLVOZPKBHMBRV-GDTYSWHPSA-M
• G91308

• Inchi： 1S/C6H13O9P.Na/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;/h2-10H,1H2,(H2,11,12,13);/q;+1/p-1/t2-,3-,4+,5+,6-;/m1./s1
• InChI Key： YSLVOZPKBHMBRV-GDTYSWHPSA-M
• SMILES： P(=O)(O)([O-])O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.[Na+]

Computed Properties

• Exact Mass: 282.01200
• Monoisotopic Mass: 303.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163A^2

Experimental Properties

• PSA: 169.55000
• LogP: -2.66620

a-D-Mannose-1-phosphate sodium salt Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on a-D-Mannose-1-phosphate sodium salt

Comprehensive Overview of a-D-Mannose-1-phosphate sodium salt (CAS No. 99749-54-9): Properties, Applications, and Research Insights

a-D-Mannose-1-phosphate sodium salt (CAS No. 99749-54-9) is a biologically significant monosaccharide derivative widely utilized in biochemical research, pharmaceutical development, and diagnostic applications. This compound, characterized by its mannose-1-phosphate backbone and sodium counterion, plays a pivotal role in glycosylation pathways and carbohydrate metabolism. Its molecular formula, C₆H₁₁Na₂O₉P, reflects its unique structural properties, which are critical for enzymatic studies and therapeutic investigations.

In recent years, the demand for a-D-Mannose-1-phosphate sodium salt has surged due to its relevance in glycobiology and immunotherapy. Researchers are increasingly exploring its potential in modulating immune responses, particularly in the context of autoimmune diseases and cancer vaccines. The compound’s ability to serve as a substrate for glycosyltransferases makes it invaluable for synthesizing complex glycoconjugates, a hot topic in precision medicine.

One of the most frequently asked questions about CAS No. 99749-54-9 revolves around its stability and storage conditions. The sodium salt form enhances solubility in aqueous solutions, making it ideal for in vitro assays. However, it requires storage at -20°C in a desiccated environment to prevent hydrolysis. This aligns with the growing interest in biostability and reagent handling protocols among life scientists.

The compound’s role in metabolic disorders is another area of intense scrutiny. Defects in mannose metabolism are linked to congenital disorders of glycosylation (CDGs), driving research into diagnostic tools and therapeutic interventions. a-D-Mannose-1-phosphate sodium salt serves as a reference standard in mass spectrometry-based assays, addressing the need for biomarker validation in clinical laboratories.

From an industrial perspective, 99749-54-9 is employed in the synthesis of glycosylated therapeutics, including monoclonal antibodies and enzyme replacement therapies. Its high purity (>95%) and low endotoxin levels cater to stringent GMP compliance requirements, a key concern for biomanufacturers. This aligns with the broader trend toward green chemistry and sustainable production methods.

Emerging applications in nutraceuticals and functional foods further highlight the versatility of a-D-Mannose-1-phosphate sodium salt. Studies suggest its prebiotic potential in modulating gut microbiota, a topic gaining traction in microbiome research. Consumers searching for natural sugar derivatives with health benefits will find this compound increasingly relevant.

In summary, CAS No. 99749-54-9 represents a multifaceted tool for advancing glycoscience and translational medicine. Its integration into cutting-edge research underscores the importance of carbohydrate chemistry in addressing global health challenges. For laboratories and industries seeking reliable, high-quality biochemicals, this compound remains a cornerstone of innovation.